
A Comprehensive Technical Guide to the Safe
Handling of IR-797 Chloride

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: IR-797 chloride

Cat. No.: B8193060

Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensuring both personal safety and the integrity of

experimental outcomes. This in-depth guide provides a technical overview of the safety and

handling precautions for IR-797 chloride, a near-infrared (NIR) dye with applications in

photodynamic therapy and bio-imaging.[1][2][3]

Chemical and Physical Properties
IR-797 chloride is a solid, methanol-soluble laser dye.[4] A summary of its key physical and

chemical properties is presented in Table 1 for easy reference.
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Property Value Reference

Synonyms

2-[2-[2-Chloro-3-[2-(1,3-

dihydro-1,3,3-trimethyl-2H-

indol-2-ylidene)-ethylidene]-1-

cyclopenten-1-yl]-

ethenyl]-1,3,3-trimethyl-3H-

indolium chloride

[5]

CAS Number 110992-55-7

Molecular Formula C₃₁H₃₄Cl₂N₂

Molecular Weight 505.52 g/mol

Appearance Solid

Melting Point 116.7 - 128.0 °C

Maximum Absorption (λmax) 797 nm (in methanol)

Purity ≥ 70% (Dye content)

Storage Temperature -20°C

Hazard Identification and Safety Precautions
While a comprehensive toxicological profile for IR-797 chloride is not widely available, it is

known to be cytotoxic. Standard laboratory safety protocols should be strictly followed. The

following sections detail the necessary precautions.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The recommended PPE

for handling IR-797 chloride is outlined below.
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Personal Protective Equipment (PPE)

Handling Conditions

Eyeshields

Work under a hoodGloves (type N95 US)

Respiratory Protection

Required when vapours/
aerosols are generated

Use when...

Exposure Type

Immediate Action

Medical Attention

Inhalation

Move to fresh air.

Skin Contact

Take off contaminated clothing.
Rinse skin with water/shower.

Eye Contact

Rinse with plenty of water.
Remove contact lenses, if present.

Ingestion

Make victim drink water
(two glasses at most).

Consult a physician. Call in an ophthalmologist.
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Preparation

Treatment

Analysis

Prepare IR-797 Chloride
Stock Solution

Dilute Stock Solution
to Working Concentration

Culture Cells to
Desired Confluency

Treat Cells with
IR-797 Chloride

Incubate for
Desired Time

Perform Downstream Analysis
(e.g., Imaging, Cytotoxicity Assay)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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